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Compound of Interest

Compound Name: 2-Naphthol-d7

Cat. No.: B047701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and

disposal of 2-Naphthol-d7. It also details its application as an internal standard in biomedical

research and its potential use in synthetic chemistry, offering valuable protocols for laboratory

practice.

Safety Data Sheet (SDS) and Hazard Information
While a specific safety data sheet for 2-Naphthol-d7 is not readily available, the safety profile

of 2-Naphthol serves as a reliable surrogate due to the low probability of deuteration

significantly altering its chemical hazards.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2-Naphthol-d7.
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Property Value Reference

CAS Number 78832-54-9 [1][2]

Molecular Formula C₁₀D₇HO [1]

Molecular Weight 151.21 g/mol [1]

Appearance Solid, powder, or flakes [1]

Melting Point 120-122 °C [1]

Boiling Point 285-286 °C [1]

Isotopic Purity 97 atom % D [1]

Hazard Identification and GHS Classification
2-Naphthol is classified as hazardous under the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class Category GHS Code Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 H302 Warning

Harmful if

swallowed

Acute Toxicity,

Inhalation
4 H332 Warning

Harmful if

inhaled

Hazardous to the

Aquatic

Environment,

Acute Hazard

1 H400 Warning
Very toxic to

aquatic life

Pictograms:

alt text

alt text
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Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of 2-Naphthol-
d7 and ensuring laboratory safety.

Handling:

Use only in a well-ventilated area, preferably under a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety glasses with side shields, and a lab coat.[4]

Avoid breathing dust or fumes.[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage:

Keep the container tightly closed in a dry and cool place.[4]

Protect from light.[4]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

and acids.[3]

First-Aid Measures
In case of exposure, follow these first-aid procedures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center

or doctor immediately for treatment advice.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[3]

In Case of Skin Contact: Immediately wash skin with soap and plenty of water for at least 15

minutes. Remove contaminated clothing. Get medical attention if irritation develops or
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persists.[4]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Get medical attention.[4]

Disposal Considerations
Dispose of 2-Naphthol-d7 and its containers in accordance with local, regional, and national

regulations. Do not allow it to enter drains or waterways.[5]

Experimental Protocols
2-Naphthol-d7 is primarily utilized as an internal standard in analytical methods due to its

chemical similarity to the analyte of interest and its distinct mass spectrometric signature.

Protocol for the Analysis of Naphthalene Metabolites in
Urine using 2-Naphthol-d7 as an Internal Standard
This protocol describes the quantification of naphthalene metabolites, such as 1-naphthol and

2-naphthol, in urine samples, a common practice in biomonitoring studies of polycyclic aromatic

hydrocarbon (PAH) exposure.[6][7]

Methodology:

Sample Preparation:

To a 2 mL urine sample, add an appropriate volume of a standard solution of 2-Naphthol-
d7 (internal standard).

Add 1 mL of acetate buffer (pH 5.0) to adjust the pH.[7]

For the hydrolysis of conjugated metabolites, add 20 µL of β-glucuronidase/arylsulfatase

solution.[7]

Incubate the mixture at 37°C for at least 16 hours.[7]

Solid-Phase Extraction (SPE):
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Condition an SPE cartridge with methanol followed by water.

Load the hydrolyzed urine sample onto the cartridge.

Wash the cartridge with water to remove interferences.

Elute the analytes and the internal standard with an appropriate organic solvent (e.g.,

methanol or acetonitrile).

Derivatization (Silylation):

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a derivatizing agent such as N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Inject an aliquot of the derivatized sample into the GC-MS system.

Use a suitable capillary column (e.g., DB-5ms) for chromatographic separation.

Set the mass spectrometer to operate in selected ion monitoring (SIM) mode to detect the

characteristic ions of the TMS-derivatized analytes and the 2-Naphthol-d7 internal

standard.

Quantify the analytes by comparing the peak area ratio of the analyte to the internal

standard against a calibration curve.

General Protocol for the Synthesis of 1-Amidoalkyl-2-
naphthols
While 2-Naphthol-d7 is primarily an analytical standard, its non-deuterated counterpart, 2-

naphthol, is a valuable precursor in organic synthesis. The following is a general,

environmentally friendly protocol for the synthesis of 1-amidoalkyl-2-naphthols, which have

shown biological activity.[8][9][10]
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Methodology:

Reaction Setup:

In a round-bottom flask, combine 2-naphthol (1 mmol), an aromatic aldehyde (1 mmol),

and an amide or urea (1.2 mmol).[8]

Add a catalytic amount of a green catalyst, such as lemon juice or another mild acid.[8]

The reaction can often be performed under solvent-free conditions or in a minimal amount

of a green solvent like ethanol.[8][9]

Reaction Conditions:

Stir the reaction mixture at a specified temperature (e.g., 80°C) for the required time

(typically 1-2 hours).[8]

Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up and Purification:

After completion, cool the reaction mixture to room temperature.

Add cold water to the flask to precipitate the product.

Collect the solid product by filtration and wash with water.

Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 1-

amidoalkyl-2-naphthol.

Visualizations
The following diagrams illustrate key workflows and relationships relevant to the use of 2-
Naphthol-d7.
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Sample Preparation Extraction Analysis

Urine Sample Add 2-Naphthol-d7
(Internal Standard)

Enzymatic Hydrolysis
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Caption: Experimental workflow for the analysis of naphthalene metabolites.

Safe Handling Proper Storage Emergency Procedures
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Caption: Key safety and handling considerations for 2-Naphthol-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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